Cas no 57681-20-6 (Bicyclo[4.2.0]octane-7-carbonitrile,7-(1,1-dimethylethyl)-8-oxo-)

• Product Name: Bicyclo[4.2.0]octane-7-carbonitrile,7-(1,1-dimethylethyl)-8-oxo-
• CAS No: 57681-20-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 379751
• PubChem ID: 315339
• Update Time: 2025-04-19

Bicyclo[4.2.0]octane-7-carbonitrile,7-(1,1-dimethylethyl)-8-oxo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octane-7-carbonitrile,7-(1,1-dimethylethyl)-8-oxo-
• 7-tert-butyl-8-oxobicyclo[4.2.0]octane-7-carbonitrile
• 7-Cyano-7-t-butyl-bicyclo[4.2.0]octan-8-on
• 7-Cyano-7-t-butyl-bicyclo< 4.2.0> octan-8-on
• 8-tert-butyl-7-oxobicyclo[4.2.0]octane-8-carbonitrile
• AC1L7RHL
• NSC240462
• NSC-240462
• 57681-20-6
• DTXSID20311206

• Inchi： 1S/C13H19NO/c1-12(2,3)13(8-14)10-7-5-4-6-9(10)11(13)15/h9-10H,4-7H2,1-3H3
• InChI Key： HKXYKDXRNHMZDA-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2C1(C#N)C(C)(C)C

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86
• LogP: 2.93158